6-Iodo-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 6-iodo-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C6H6IN5/c1-3-4(7)5(8)12-6(11-3)9-2-10-12/h2H,8H2,1H3
• InChI Key: MGFPFOKNUGSCDY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC=NN2C(=C1I)N
• Molecular Formula: C6H6IN5
• DSSTOX Substance ID: DTXSID201208629
• Molecular Weight: 275.05 g/mol
• CAS No.: 89640-60-8

Description

“6-Iodo-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine” is a complex organic compound. It belongs to the class of compounds known as triazolopyrimidines, which are characterized by a triazole ring fused to a pyrimidine ring.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 7-aryl-5-methyl- and 5-aryl-7-methyl-2-amino-[1,2,4]triazolo[1,5-a]pyrimidines have been synthesized via reactions of 3,5-diamino-1,2,4-triazole with variously substituted 1-aryl-1,3-butanediones and 1-aryl-2-buten-1-ones.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied using various techniques. For example, the structure of “5-Methyl-7-hydroxy-[1,2,4]triazolo[1,5-a]pyrimidine” has been analyzed using NMR spectroscopy, IR and UV spectroscopy, and elemental analysis.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For example, the formation of this heterocyclic system proceeds as a result of one-pot cyclization involving aldehydes, compounds with active methylene groups (β-dicarbonyl compounds, ketones etc.), and amidines.

Physical and Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For example, the compound “5-Methyl-6-nitro-7-oxo-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine” has a molecular weight of 150.1380.

Future Directions

The future directions in the research of similar compounds involve the development of new synthesis methods and the exploration of their biological activities. For instance, the discovery of new antiviral drugs based on azoloazines is a promising direction.

Synthesis routes and methods I

Procedure details

To a stirring mixture of 3:05 g (20.4 mmol) of 5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-amine (prepared as described in Kano; Makisumi; Chem. Pharm. Bull.; 6; 1958; 583, 585) in 50 mL of acetic acid at room temperature was added NaI (3.2 g, 21.5 mmol). Chloramine-T trihydrate (6.0 g, 21.5 mmol) was then added portion wise. The resulting mixture was then stirred for 1 h at room temperature. Most of the organic solvent was removed on a rotavap. The mixture was taken up in 40 mL of CH3CN and filtered. The solid collected was washed with diethyl ether and dried in vacuum oven to give the title compound as a light yellow solid (4.93 g, 88% yield).

Synthesis routes and methods II

Procedure details